Cas no 2256740-53-9 (2-bromo-4-(methyl-d3)thiazole)

• Product Name: 2-bromo-4-(methyl-d3)thiazole
• CAS No: 2256740-53-9
• MF: C₄H₄BrNS
• MW: 181.06874370575
• CID: 6827351
• PubChem ID: 172405148
• Update Time: 2025-03-02

2-bromo-4-(methyl-d3)thiazole Chemical and Physical Properties

Names and Identifiers

• CS-25624
• 2-bromo-4-(methyl-d3)thiazole
• 2256740-53-9

• Inchi： 1S/C4H4BrNS/c1-3-2-7-4(5)6-3/h2H,1H3/i1D3
• InChI Key： KLFWJAAGXUDNIS-FIBGUPNXSA-N
• SMILES： BrC1=NC(=CS1)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 179.94361Da
• Monoisotopic Mass: 179.94361Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų